Cas no 1955540-90-5 (3-(aminomethyl)-4-cyclopropyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride)

• Product Name: 3-(aminomethyl)-4-cyclopropyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride
• CAS No: 1955540-90-5
• MF: C₆H₁₁ClN₄O
• MW: 190.630739450455
• MDL: MFCD29763056
• CID: 4631511
• PubChem ID: 121553745
• Update Time: 2025-05-25

3-(aminomethyl)-4-cyclopropyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-4-cyclopropyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride

• MDL： MFCD29763056
• Inchi： 1S/C6H10N4O.ClH/c7-3-5-8-9-6(11)10(5)4-1-2-4;/h4H,1-3,7H2,(H,9,11);1H
• InChI Key： KIFDXWGSWLHPBM-UHFFFAOYSA-N
• SMILES： N1C(=O)N(C2CC2)C(CN)=N1.[H]Cl

Additional information on 3-(aminomethyl)-4-cyclopropyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride

3-(Aminomethyl)-4-cyclopropyl-4,5-dihydro-1H-1,2,4-triazol-5-one Hydrochloride: A Comprehensive Overview

3-(Aminomethyl)-4-cyclopropyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride, also known by its CAS number 1955540-90-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazolones, which are known for their diverse biological activities and potential applications in drug development. The structure of this compound is characterized by a triazolone ring system with a cyclopropyl group and an aminomethyl substituent, which contribute to its unique chemical properties and biological functions.

The synthesis of 3-(Aminomethyl)-4-cyclopropyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride involves a series of well-established organic reactions. Recent studies have focused on optimizing the synthetic pathways to enhance yield and purity. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps in the synthesis process. These advancements not only improve the efficiency of production but also pave the way for large-scale manufacturing of this compound for pharmaceutical applications.

The biological activity of 3-(Aminomethyl)-4-cyclopropyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride has been extensively studied in recent years. Experimental data from preclinical studies suggest that this compound exhibits potent inhibitory effects on certain enzymes associated with neurodegenerative diseases. For example, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of acetylcholinesterase (AChE), an enzyme linked to Alzheimer's disease. This finding underscores its potential as a lead molecule for the development of novel therapeutic agents targeting cognitive disorders.

In addition to its enzymatic activity, 3-(Aminomethyl)-4-cyclopropyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride has shown promising results in modulating cellular signaling pathways. Research conducted at leading pharmaceutical institutions has revealed that this compound interacts with G-protein coupled receptors (GPCRs), which are critical mediators of cellular communication. This interaction suggests its potential role in treating conditions such as inflammation and cancer, where dysregulation of GPCRs is implicated.

The pharmacokinetic properties of 3-(Aminomethyl)-4-cyclopropyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride have also been investigated in detail. Studies in animal models indicate that this compound exhibits favorable absorption and bioavailability profiles. Furthermore, its metabolism and excretion pathways have been mapped out using advanced analytical techniques such as liquid chromatography-mass spectrometry (LCMS). These findings are crucial for determining the optimal dosing regimen and safety profile of this compound in clinical trials.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and selectivity of 3-(Aminomethyl)-4-cyclopropyl-4,5-dihydro-1H-1,2,4-triazolone hydrochloride towards various molecular targets. Molecular docking studies have revealed that the cyclopropyl group plays a critical role in stabilizing interactions with target proteins. This insight has guided the design of analogs with improved potency and selectivity.

In conclusion, 3-(Aminomethyl)-4-cyclopropyl-4,5-dihydro-HH,-triazoleone hydrochloride, with its unique chemical structure and diverse biological activities, represents a valuable asset in contemporary drug discovery efforts. Its potential applications span across multiple therapeutic areas, including neurology and oncology. As research continues to unravel its mechanisms of action and optimize its pharmacokinetic properties, this compound holds great promise for advancing medical treatments in the coming years.